Cas no 2757901-38-3 (tert-butyl N-[3-(2-hydroxy-5-methylphenyl)-3-phenylpropyl]-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-[3-(2-hydroxy-5-methylphenyl)-3-phenylpropyl]-N-(propan-2-yl)carbamate
• CAS No: 2757901-38-3
• MF: C₂₄H₃₃NO₃
• MW: 383.523727178574
• CID: 6019858
• PubChem ID: 165752431
• Update Time: 2025-10-29

tert-butyl N-[3-(2-hydroxy-5-methylphenyl)-3-phenylpropyl]-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37100411
• 2757901-38-3
• tert-butyl N-[3-(2-hydroxy-5-methylphenyl)-3-phenylpropyl]-N-(propan-2-yl)carbamate

• Inchi： 1S/C24H33NO3/c1-17(2)25(23(27)28-24(4,5)6)15-14-20(19-10-8-7-9-11-19)21-16-18(3)12-13-22(21)26/h7-13,16-17,20,26H,14-15H2,1-6H3
• InChI Key： RNGFYOPZLWTTSA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C(C)C)CCC(C1C=CC=CC=1)C1C(=CC=C(C)C=1)O)=O

Computed Properties

• Exact Mass: 383.24604391g/mol
• Monoisotopic Mass: 383.24604391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-[3-(2-hydroxy-5-methylphenyl)-3-phenylpropyl]-N-(propan-2-yl)carbamate

Introduction to Tert-butyl N-[3-(2-hydroxy-5-methylphenyl)-3-phenylpropyl]-N-(propan-2-yl)carbamate (CAS No. 2757901-38-3)

Tert-butyl N-[3-(2-hydroxy-5-methylphenyl)-3-phenylpropyl]-N-(propan-2-yl)carbamate, with the CAS number 2757901-38-3, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this molecule, characterized by its tert-butyl and N-(propan-2-yl) substituents, along with the presence of a phenyl ring with hydroxymethyl and phenylpropyl groups, makes it a subject of interest for further investigation.

The chemical structure of Tert-butyl N-[3-(2-hydroxy-5-methylphenyl)-3-phenylpropyl]-N-(propan-2-yl)carbamate can be broken down into several key functional groups. The tert-butyl group contributes to the stability and lipophilicity of the molecule, while the N-(propan-2-yl) group adds to its complexity and potential interactions with biological targets. The phenyl ring with a hydroxymethyl group at the 2-position and a phenylpropyl group at the 3-position introduces hydrogen bonding capabilities and aromatic interactions, which are crucial for binding to biological receptors.

In recent years, there has been a growing interest in carbamate-based compounds due to their role as intermediates in the synthesis of various pharmaceuticals. The compound in question has shown promise in preliminary studies as a potential lead for drug discovery. Specifically, its structure suggests that it may interact with enzymes or receptors involved in metabolic pathways relevant to diseases such as cancer, inflammation, and neurodegenerative disorders. The presence of both hydrophilic and lipophilic regions in its structure enhances its solubility and bioavailability, making it a candidate for oral or topical administration.

One of the most exciting aspects of Tert-butyl N-[3-(2-hydroxy-5-methylphenyl)-3-phenylpropyl]-N-(propan-2-yl)carbamate is its potential as a scaffold for further chemical modification. Researchers have been exploring ways to optimize its pharmacological properties by altering specific functional groups or introducing new ones. For instance, modifications to the hydroxymethyl group could enhance its binding affinity or alter its metabolic stability. Similarly, changes to the phenylpropyl group might improve its selectivity for certain biological targets.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to construct the complex framework of the molecule. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the intermediate products and confirming the final structure.

Evaluation of the pharmacological activity of Tert-butyl N-[3-(2-hydroxy-5-methylphenyl)-3-phenylpropyl]-N-(propan-2-yl)carbamate has been conducted using both in vitro and in vivo models. In cell-based assays, it has demonstrated inhibitory effects on certain enzymes associated with disease pathways. Additionally, animal studies have shown promising results regarding its ability to modulate biological processes without significant toxicity. These findings support further development efforts aimed at translating this compound into a clinical candidate.

The development of new pharmaceuticals is a complex process that requires extensive testing to ensure safety and efficacy. Tert-butyl N-[3-(2-hydroxy-5-methylphenyl)-3-phenylpropyl]-N-(propan-2-yl)carbamate is currently undergoing preclinical studies to evaluate its potential as a therapeutic agent. These studies include toxicity assessments, pharmacokinetic profiling, and interaction studies with biological targets. The outcomes of these trials will provide valuable insights into its suitability for further clinical development.

The significance of this compound extends beyond its immediate pharmacological applications. It serves as an example of how structural modifications can lead to novel bioactive molecules with therapeutic potential. By understanding the relationship between molecular structure and biological activity, researchers can develop more effective strategies for drug design and discovery. This compound also highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in advancing medical science.

In conclusion, Tert-butyl N-[3-(2-hydroxy-5-methylpheny)-3-phenypropyI]-N-(propan -2 -yI)carbamate (CAS No. 2757901 -38 -3) is a promising compound with diverse applications in pharmaceutical research. Its unique structure and demonstrated biological activity make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a significant role in addressing various health challenges.